Cas no 2172083-74-6 (3-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)thian-3-ol)

• Product Name: 3-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)thian-3-ol
• CAS No: 2172083-74-6
• MF: C₁₀H₂₀O₃S
• MW: 220.329002380371
• CID: 6008152
• PubChem ID: 165601713
• Update Time: 2025-05-30

3-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)thian-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)thian-3-ol
• 2172083-74-6
• EN300-1646170

• Inchi： 1S/C10H20O3S/c1-9(6-11,7-13-2)10(12)4-3-5-14-8-10/h11-12H,3-8H2,1-2H3
• InChI Key： TYMDDUHVEDWTKZ-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)(C(C)(CO)COC)O

Computed Properties

• Exact Mass: 220.11331567g/mol
• Monoisotopic Mass: 220.11331567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75Ų

Additional information on 3-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)thian-3-ol

3-(1-Hydroxy-3-Methoxy-2-Methylpropan-2-yl)Thian-3-Ol: A Comprehensive Overview

3-(1-Hydroxy-3-Methoxy-2-Methylpropan-2-yl)Thian-3-Ol, also known by its CAS registry number 2172083-74-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiol ethers, characterized by the presence of a thiane ring (a six-membered ring containing sulfur) and hydroxyl and methoxy substituents. The structure of this compound is notable for its stereochemistry, which plays a crucial role in its biological activity and chemical reactivity.

The molecular formula of 3-(1-Hydroxy-3-Methoxy-2-Methylpropan-2-yl)Thian-3-Ol is C9H14O4S, with a molecular weight of approximately 206.5 g/mol. The compound is synthesized through a series of well-defined organic reactions, often involving the coupling of appropriate sulfur-containing precursors with hydroxyl and methoxy substituted alcohols. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, making it more accessible for research and potential commercial applications.

One of the most intriguing aspects of this compound is its ability to participate in various biological pathways. Studies have shown that 3-(1-Hydroxy-3-Methoxy-2-Methylpropan-2-yl)Thian-3-Ol exhibits significant antioxidant properties, which are attributed to its ability to scavenge free radicals. This property makes it a promising candidate for use in pharmaceuticals, particularly in the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Moreover, recent research has highlighted the potential of this compound as a modulator of cellular signaling pathways. For instance, it has been found to interact with key enzymes involved in inflammation and immune response, suggesting its potential role in anti-inflammatory therapies. The compound's unique structure also lends itself to applications in materials science, where it can serve as a building block for the synthesis of advanced polymers and materials with tailored properties.

In terms of physical properties, 3-(1-Hydroxy-3-Methoxy-2-Methylpropan-2-yl)Thian-3-Ol is typically a white crystalline solid with a melting point around 150°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, which are commonly used to characterize its purity and structure.

The synthesis of this compound involves multiple steps, often starting from readily available starting materials such as thiourea or thiol derivatives. One common approach involves the nucleophilic substitution reaction between a thiol ether precursor and an appropriately substituted alcohol. Recent optimizations in reaction conditions, such as the use of microwave-assisted synthesis or catalytic systems, have significantly improved the yield and purity of the final product.

From an environmental perspective, 3-(1-Hydroxy-3-Methoxy-2-Methylpropan-2-Yl)Thian-Ol has been shown to exhibit low toxicity towards aquatic organisms under standard testing conditions. This makes it a safer alternative to some traditional chemicals used in similar applications. However, further studies are required to fully understand its environmental impact and degradation pathways.

In conclusion, 3-(1-Hydroxy